2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester

• CAS No.: 96123-47-6
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: (1-ethoxy-1-oxopropan-2-yl) 2-cyanoprop-2-enoate
• InChI: InChI=1S/C9H11NO4/c1-4-13-9(12)7(3)14-8(11)6(2)5-10/h7H,2,4H2,1,3H3
• InChI Key: NHJMHNGXLFJKKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC(=O)C(=C)C#N

Description

2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester is a chemical compound with the molecular formula C₁₀H₁₃NO₄. It is known for its applications in various fields including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a cyano group, an ethoxy group, and an oxoethyl ester group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester typically involves the reaction of ethyl 2-cyanoacetate with formaldehyde, followed by thermal decomposition of the resulting polymer . This method ensures the formation of the desired ester with high purity and yield.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reactions under controlled conditions to ensure consistency and quality. The use of catalysts and specific reaction conditions, such as temperature and pressure, are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester undergoes various chemical reactions including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under specific conditions such as acidic or basic environments.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester has a wide range of applications in scientific research:

Chemistry: It is used as a monomer in polymerization reactions to create various polymers with specific properties.

Biology: It is used in the synthesis of biocompatible materials for medical applications.

Medicine: It is used in the development of drug delivery systems and other pharmaceutical applications.

Industry: It is used in the production of adhesives, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester involves its ability to undergo polymerization reactions. The presence of the cyano group and the ethoxy group allows it to form strong bonds with other molecules, leading to the formation of polymers with specific properties. The molecular targets and pathways involved in these reactions depend on the specific application and the conditions under which the reactions occur .

Comparison with Similar Compounds

Ethyl 2-cyanoacrylate: Known for its use in superglues and instant adhesives.

Ethyl 3-ethoxy-2-cyanoacrylate: Similar in structure but with different functional groups.

Ethyl 2-cyano-3-ethoxyacrylate: Another similar compound with applications in adhesives and coatings.

Uniqueness: 2-Propenoic acid, 2-cyano-, 2-ethoxy-1-methyl-2-oxoethyl ester is unique due to its specific combination of functional groups, which allows it to undergo a wide range of chemical reactions and form polymers with unique properties. This makes it highly versatile and valuable in various scientific and industrial applications.